Cas no 336191-57-2 (1H-1,4-Diazepine-1-propanoic acid, hexahydro-, ethyl ester)

• Product Name: 1H-1,4-Diazepine-1-propanoic acid, hexahydro-, ethyl ester
• CAS No: 336191-57-2
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 1459049
• Update Time: 2024-08-23

1H-1,4-Diazepine-1-propanoic acid, hexahydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-propanoic acid, hexahydro-, ethyl ester

• Inchi： 1S/C10H20N2O2/c1-2-14-10(13)4-8-12-7-3-5-11-6-9-12/h11H,2-9H2,1H3
• InChI Key： XJFUWQRMBQKOKT-UHFFFAOYSA-N
• SMILES： N1(CCC(OCC)=O)CCCNCC1

Computed Properties

• Exact Mass: 200.1526

Experimental Properties

• Density: 0.992±0.06 g/cm3(Predicted)
• Boiling Point: 297.4±30.0 °C(Predicted)
• PSA: 41.57
• pka: 10.56±0.20(Predicted)